N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C23H21N3O5 and its molecular weight is 419.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition in Humans
N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) is an orexin 1 and 2 receptor antagonist under investigation for insomnia treatment. A study on its disposition in humans revealed that the compound and its metabolites are primarily excreted via feces, with minor urinary excretion. The metabolism involves oxidation of the benzofuran ring, leading to several metabolites, including a principal metabolite represented in excreta, which suggests the importance of the benzofuran component in the compound's metabolic pathway (Renzulli et al., 2011).
Synthesis and Pharmacological Evaluation
The synthesis and pharmacological evaluation of novel derivatives of compounds containing a benzofuran moiety similar to the one have shown significant antidepressant and antianxiety activities in preclinical models. This highlights the potential therapeutic applications of such compounds in treating mental health disorders (Kumar et al., 2017).
Chemical Synthesis and Reactivity
Research into the synthesis and reactivity of compounds containing furan and benzofuran moieties provides insights into novel chemical reactions and potential applications in developing new materials or pharmaceuticals. For example, the synthesis of N-(1-naphthyl)furan-2-carboxamide and its subsequent conversion to thioamide and benzothiazole derivatives showcases the versatility of furan-containing compounds in organic synthesis (Aleksandrov & El’chaninov, 2017).
Antiprotozoal Agents
The development of antiprotozoal agents based on furan-containing compounds demonstrates the potential of such chemicals in treating infectious diseases. A study on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines with furan moieties showed strong DNA affinities and significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, highlighting the therapeutic applications of these compounds (Ismail et al., 2004).
Analytical and Spectral Studies
Analytical and spectral studies on furan ring-containing organic ligands, such as Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate, have been conducted to understand their chelating properties and potential applications in materials science. Such research provides insights into the structural and electronic properties of these compounds, which can be leveraged in various scientific and industrial applications (Patel, 2020).
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O5/c27-22(17-13-20(31-25-17)19-6-3-11-29-19)24-14-15-7-9-26(10-8-15)23(28)21-12-16-4-1-2-5-18(16)30-21/h1-6,11-13,15H,7-10,14H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEBAOHGEWOLHBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=NOC(=C2)C3=CC=CO3)C(=O)C4=CC5=CC=CC=C5O4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.